Cas no 478029-88-8 (N-(Prop-2-en-1-yl)-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaen-6-amine)

• Product Name: N-(Prop-2-en-1-yl)-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaen-6-amine
• CAS No: 478029-88-8
• MF: C₁₆H₁₅N₃S₂
• MW: 313.440400362015
• CID: 5740340
• PubChem ID: 3765347
• Update Time: 2023-11-10

N-(Prop-2-en-1-yl)-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaen-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-en-1-yl)-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaen-6-amine
• AKOS005086518
• 2R-1315
• 478029-88-8
• N-allyl-2-(allylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-4-amine
• N-prop-2-enyl-2-prop-2-enylsulfanyl-[1]benzothiolo[3,2-d]pyrimidin-4-amine
• N-ALLYL-N-[2-(ALLYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDIN-4-YL]AMINE
• [1]Benzothieno[3,2-d]pyrimidin-4-amine, N-2-propen-1-yl-2-(2-propen-1-ylthio)-
• N-(Prop-2-en-1-yl)-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaen-6-amine

• Inchi： 1S/C16H15N3S2/c1-3-9-17-15-14-13(18-16(19-15)20-10-4-2)11-7-5-6-8-12(11)21-14/h3-8H,1-2,9-10H2,(H,17,18,19)
• InChI Key： QMYQUBLUVIRERL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C(=NC(=N2)SCC=C)NCC=C

Computed Properties

• Exact Mass: 313.07073984g/mol
• Monoisotopic Mass: 313.07073984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 532.1±60.0 °C(Predicted)
• pka: 4.75±0.40(Predicted)